Cas no 869842-13-7 (5-(1h-imidazol-5-yl)pentan-1-ol)
869842-13-7 structure
Product Name:5-(1h-imidazol-5-yl)pentan-1-ol
CAS No:869842-13-7
MF:C8H14N2O
MW:154.209561824799
CID:1857944
PubChem ID:53439066
Update Time:2025-04-21
5-(1h-imidazol-5-yl)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 5-(1H-imidazol-5-yl)pentan-1-ol
- 5-(1H-IMIDAZOL-4-YL)-PENTAN-1-OL
- AKOS006341666
- 5-(1h-imidazol-4-yl)pentan-1-ol
- DTXSID60701703
- 869842-13-7
- 5-(1h-imidazol-5-yl)pentan-1-ol
-
- Inchi: 1S/C8H14N2O/c11-5-3-1-2-4-8-6-9-7-10-8/h6-7,11H,1-5H2,(H,9,10)
- InChI Key: ISRQLNZLCAOWJG-UHFFFAOYSA-N
- SMILES: OCCCCCC1=CN=CN1
Computed Properties
- Exact Mass: 154.11100
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 98.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.9A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 48.91000
- LogP: 1.11480
5-(1h-imidazol-5-yl)pentan-1-ol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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